Cas no 128266-92-2 (1H-Carbazole-4-acetic acid, 2,3,4,9-tetrahydro-, methyl ester)

• Product name: 1H-Carbazole-4-acetic acid, 2,3,4,9-tetrahydro-, methyl ester
• CAS No: 128266-92-2
• MF: C₁₅H₁₆NO₂
• Molecular Weight: 242.29304
• CID: 1222392
• PubChem ID: 71340592

1H-Carbazole-4-acetic acid, 2,3,4,9-tetrahydro-, methyl ester Properties

Names and Identifiers

• 1H-Carbazole-4-acetic acid, 2,3,4,9-tetrahydro-, methyl ester
• methyl 2-(2,3,4,9-tetrahydro-1H-carbazol-4-yl)acetate
• DTXSID20767749
• Methyl (2,3,4,9-tetrahydro-1H-carbazol-4-yl)acetate
• 128266-92-2

• Inchi： InChI=1S/C15H17NO2/c1-18-14(17)9-10-5-4-8-13-15(10)11-6-2-3-7-12(11)16-13/h2-3,6-7,10,16H,4-5,8-9H2,1H3
• InChIKey： JXMCYDXIVQQPSK-UHFFFAOYSA-N
• SMILES： COC(=O)CC1CCCC2=C1C3=CC=CC=C3N2

Computed Properties

• 精确分子量: 242.11818
• 同位素质量: 243.125928785g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 2
• 重原子数量: 18
• 可旋转化学键数量: 3
• 复杂度: 318
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 1
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• XLogP3: 2.9
• 拓扑分子极性表面积: 42.1Ų

Experimental Properties

• PSA: 39.19